1-Bromo-4,5-dimethyl-2-nitrobenzene
Overview
Description
1-Bromo-4,5-dimethyl-2-nitrobenzene is a chemical compound with the molecular weight of 230.06 . The IUPAC name for this compound is 1-bromo-4,5-dimethyl-2-nitrobenzene .
Synthesis Analysis
The synthesis of 1-Bromo-4,5-dimethyl-2-nitrobenzene can be achieved from 4-Nitro-o-xylene .Molecular Structure Analysis
The InChI code for 1-Bromo-4,5-dimethyl-2-nitrobenzene is 1S/C8H8BrNO2/c1-5-3-7 (9)8 (10 (11)12)4-6 (5)2/h3-4H,1-2H3 .Chemical Reactions Analysis
The chemical reactivity of bromo-nitrobenzene derivatives is quite varied. For instance, the electrochemical reduction of 1-bromo-4-nitrobenzene at zinc electrodes in an ionic liquid has been shown to produce arylzinc compounds .Physical And Chemical Properties Analysis
1-Bromo-4,5-dimethyl-2-nitrobenzene has a melting point of 58-60℃ and a boiling point of 291℃. It has a density of 1.533 .Scientific Research Applications
Organic Synthesis
1-Bromo-4,5-dimethyl-2-nitrobenzene is a valuable intermediate in organic synthesis. It can undergo various chemical reactions to form different organic compounds. For instance, it can participate in palladium-catalyzed coupling reactions to create complex molecules for pharmaceuticals or agrochemicals .
Medicinal Chemistry
In medicinal chemistry, this compound is used to synthesize molecules with potential therapeutic effects. Its nitro group can be transformed into amino derivatives, which are key functionalities in many drugs . It’s also used to create analogs of existing medications to improve efficacy or reduce side effects.
Material Science
The compound’s utility in material science stems from its ability to act as a precursor for the synthesis of dyes, polymers, and other materials with specific electronic properties. Its bromine atom can be replaced with other groups to modify the material’s characteristics .
Analytical Chemistry
In analytical chemistry, 1-Bromo-4,5-dimethyl-2-nitrobenzene can be used as a standard or reference compound in various spectroscopic methods. Its distinct spectral properties allow for the calibration of instruments and the validation of analytical methods .
Environmental Science
This compound can be used in environmental science research to study the degradation of nitroaromatic compounds in the environment. Understanding its breakdown can help assess the environmental impact of similar compounds and aid in the development of bioremediation strategies .
Industrial Applications
Industrially, 1-Bromo-4,5-dimethyl-2-nitrobenzene is an intermediate in the production of dyes, pigments, and other chemicals used in various industries. It’s involved in processes to create products with specific color properties or stability requirements .
Mechanism of Action
Target of Action
The primary target of 1-Bromo-4,5-dimethyl-2-nitrobenzene is the benzene ring in organic compounds . The benzene ring is a key component of many organic compounds and plays a crucial role in their structure and function .
Mode of Action
The compound interacts with its target through a process known as electrophilic aromatic substitution . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged benzenonium intermediate . In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Biochemical Pathways
The electrophilic aromatic substitution reaction of benzene is a key biochemical pathway affected by 1-Bromo-4,5-dimethyl-2-nitrobenzene . This pathway involves the formation of a sigma-bond to the benzene ring by the electrophile, followed by the removal of a proton to yield a substituted benzene ring . This reaction maintains the aromaticity of the benzene ring, which is crucial for the stability of many organic compounds .
Pharmacokinetics
For instance, its molecular weight (230.06) suggests that it could be absorbed and distributed in the body . .
Result of Action
The result of the action of 1-Bromo-4,5-dimethyl-2-nitrobenzene is the formation of a substituted benzene ring . This reaction can lead to the synthesis of various benzene derivatives, which can have diverse molecular and cellular effects depending on their specific structures and properties .
Action Environment
The action of 1-Bromo-4,5-dimethyl-2-nitrobenzene can be influenced by various environmental factors. For instance, the temperature and pH can affect the rate and extent of the electrophilic aromatic substitution reaction . Moreover, the presence of other substances in the reaction environment can also influence the compound’s action, efficacy, and stability .
Safety and Hazards
This compound has been classified as having skin irritation, skin sensitization, and serious eye damage/eye irritation. The hazard statements include H315, H319, and H335 .
Relevant Papers There are several peer-reviewed papers and technical documents related to 1-Bromo-4,5-dimethyl-2-nitrobenzene available at Sigma-Aldrich . Further details and specific findings from these papers would require a more in-depth review.
properties
IUPAC Name |
1-bromo-4,5-dimethyl-2-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrNO2/c1-5-3-7(9)8(10(11)12)4-6(5)2/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BXLRLFDGLUSGQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10356540 |
Source
|
| Record name | 1-bromo-4,5-dimethyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Bromo-4,5-dimethyl-2-nitrobenzene | |
CAS RN |
53938-24-2 |
Source
|
| Record name | 1-bromo-4,5-dimethyl-2-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10356540 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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